![molecular formula C12H10N4 B2692257 4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline CAS No. 78381-23-4](/img/structure/B2692257.png)
4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline
Overview
Description
4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline is a compound that has been synthesized and studied for its potential biological activities . It is a hybrid of 1,2,4-triazole and benzoic acid .
Synthesis Analysis
The synthesis of 4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline involves the use of copper-catalyzed click reactions of azides with alkynes . A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis .Molecular Structure Analysis
The molecular structure of 4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline was established by NMR and MS analysis . The compound was fully characterized by proton nuclear magnetic resonance (1H-NMR), carbon-13 nuclear magnetic resonance (13C-NMR), correlated spectroscopy (1H-1H-COSY), heteronuclear single quantum coherence (HSQC) and distortionless enhancement by polarization transfer (DEPT-135 and DEPT-90) NMR, ultraviolet (UV) and Fourier-transform infrared (FTIR) spectroscopies, and high-resolution mass spectrometry (HRMS) .Chemical Reactions Analysis
The 1,2,3-triazole ring system in 4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline can be easily obtained by widely used copper-catalyzed click reaction of azides with alkynes . This reaction is key to the synthesis of this compound .Scientific Research Applications
Alzheimer’s Disease Treatment
The compound has been used in the synthesis of quinoline-based [1,2,3]-triazole hybrid derivatives. These derivatives have been studied for their potential use in treating Alzheimer’s disease . The compound interacts with acetylcholinesterase, a target of primary relevance for developing new therapeutic options to counteract neurodegeneration .
Antimicrobial Applications
The 1,2,3-triazole ring system, which can be obtained from 4-(1H-1,2,3-benzotriazol-1-yl)aniline, exhibits a myriad of biological activities, including antibacterial, antimalarial, and antiviral activities .
HSP90 Inhibitors
4-(1H-1,2,3-triazol-1-yl)benzamides, synthesized from the compound, have been evaluated as HSP90 inhibitors . HSP90 is a promising anticancer drug target, which could be employed to construct HSP90 inhibitors-based drug conjugates for selective tumor therapy .
Anticancer Applications
The compound has been used in the synthesis of 1,2-benzisoxazole tethered 1,2,3-triazoles, which have shown noteworthy antiproliferative effects against human acute myeloid leukemia (AML) cells .
Corrosion Inhibitor
1-benzyl-4-phenyl-1H-1,2,3-triazole, a derivative of the compound, has been evaluated as a potential green organic corrosion inhibitor to reduce the effects of corrosion on the reinforcing steel in concrete .
Drug Discovery
The compound has been used in the field of drug discovery, particularly in the development of new therapeutic options for neurodegenerative diseases . The drug-likeness of the compound was also investigated by predicting its pharmacokinetic properties .
Future Directions
The research indicates that 1,2,4-triazole benzoic acid hybrids, such as 4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline, could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules . This suggests potential future directions in the field of drug discovery.
properties
IUPAC Name |
4-(benzotriazol-1-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-9-5-7-10(8-6-9)16-12-4-2-1-3-11(12)14-15-16/h1-8H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGIXQEZHBIDXNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-Benzo[d][1,2,3]triazol-1-yl)aniline | |
CAS RN |
78381-23-4 |
Source
|
| Record name | 4-(1H-1,2,3-benzotriazol-1-yl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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